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methoxybenzene
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Cat. No.: B104837

Get Quote

\ J

For Researchers, Scientists, and Drug Development Professionals

Authored by: A Senior Application Scientist

This guide provides a comprehensive overview of the fundamental properties of 1-(2-
Isothiocyanatoethyl)-4-methoxybenzene, a molecule of interest in the fields of chemical
biology and drug discovery. Due to the limited availability of direct experimental data for this
specific compound, this document integrates known information with data from closely related
structural analogs to offer a well-rounded technical profile. All inferred data is clearly noted to
maintain scientific transparency.

Molecular Identity and Physicochemical Properties

1-(2-Isothiocyanatoethyl)-4-methoxybenzene, also known as 4-methoxyphenethyl
isothiocyanate, is an organic compound featuring a 4-methoxyphenyl group connected via an
ethyl linker to a reactive isothiocyanate moiety. This uniqgue combination of a methoxy-
substituted aromatic ring and an electrophilic isothiocyanate group suggests potential for
diverse chemical reactivity and biological activity.
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Table 1: Chemical Identifiers and Basic Properties

Property Value

Source

] 1-(2-Isothiocyanatoethyl)-4-
Chemical Name
methoxybenzene

4-methoxyphenethyl

Synonym isothiocyanate

CAS Number 17427-37-1 [1112113114]
Molecular Formula C10H11NOS [1112][3][4]
Molecular Weight 193.27 g/mol [1112]131[4]
Appearance Liquid (inferred from vendor o

data)

Table 2: Estimated Physicochemical Properties
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Basis of Estimation /

Property Estimated Value
Source
Based on the isomer 4-
Boiling Point ~280-281 °C methoxyphenyl
isothiocyanate[5]
Based on the isomer 4-
Density ~1.196 g/mL methoxyphenyl
isothiocyanate[5]
LogP 3.18 Predicted[1]

) ] ] General solubility of similar
Likely soluble in organic ]
) ) organic compounds. The
- solvents like dichloromethane, )

Solubility isomer 4-methoxybenzyl

chloroform, and ethyl acetate. , _ _
) isothiocyanate is known to be
Hydrolyzes in water. ) ) .
air and moisture sensitive[6]

Sealed in a dry, cool
Storage environment (2-8°C Vendor recommendation[2]

recommended)

Synthesis and Chemical Reactivity

The synthesis of 1-(2-Isothiocyanatoethyl)-4-methoxybenzene can be logically achieved
from its corresponding primary amine, 4-methoxyphenethylamine. The conversion of a primary
amine to an isothiocyanate is a well-established transformation in organic chemistry.

Proposed Synthetic Pathway

A common and effective method involves the reaction of the primary amine with a thiocarbonyl
transfer reagent, such as thiophosgene or carbon disulfide.
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Caption: Proposed synthesis of 1-(2-Isothiocyanatoethyl)-4-methoxybenzene.

Exemplary Synthetic Protocol (Two-Step, One-Pot)

This protocol is adapted from general methods for isothiocyanate synthesis from primary
amines using carbon disulfide.[7]

e Formation of the Dithiocarbamate Salt:

o Dissolve 4-methoxyphenethylamine (1 equivalent) in a suitable solvent such as ethanol or
dichloromethane.

o Add a base, typically a tertiary amine like triethylamine (1 equivalent), to the solution.

o To this stirred solution, add carbon disulfide (1.5 equivalents) dropwise at room
temperature.

o Continue stirring for 1-2 hours to ensure the complete formation of the dithiocarbamate
salt intermediate.

o Desulfurization to the Isothiocyanate:

o Cool the reaction mixture to 0°C in an ice bath.
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o Add a desulfurylating agent. A common choice is di-tert-butyl dicarbonate (Boc20) in the
presence of a catalytic amount of 4-dimethylaminopyridine (DMAP).[7]

o Allow the reaction to slowly warm to room temperature and stir for an additional 2-4 hours.
The evolution of carbonyl sulfide (COS) gas may be observed.

o Upon completion, the reaction mixture can be worked up by extraction with an organic
solvent (e.g., ethyl acetate) and washed with water and brine.

o The crude product is then purified, typically by silica gel column chromatography, to yield
the desired 1-(2-isothiocyanatoethyl)-4-methoxybenzene.

Chemical Reactivity

The isothiocyanate functional group (-N=C=S) is an electrophilic moiety that readily reacts with
nucleophiles. This reactivity is central to its utility in chemical biology and drug development for
forming covalent bonds with biological macromolecules.

R-N=C=S
(Isothiocyanate)

R-NH-C(=S)-Nu-R'
(Thiourea or Dithiocarbamate)

Nu-H
(e.g., R'-NHz2, R'-SH)

Click to download full resolution via product page

Caption: General reactivity of isothiocyanates with nucleophiles.
The primary reactions of interest involve:

o Reaction with Amines: Forms substituted thiourea derivatives. This is the basis for its
reaction with lysine residues in proteins.

o Reaction with Thiols: Forms dithiocarbamate adducts. This is relevant to its interaction with
cysteine residues in proteins.
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Spectroscopic and Analytical Characterization

While specific experimental spectra for 1-(2-isothiocyanatoethyl)-4-methoxybenzene are not

readily available in the public domain, its characteristic spectral features can be predicted

based on its structural components.

Table 3: Predicted Spectroscopic Data

Technique Predicted Key Features Rationale
Aromatic protons (AA'BB' o
Based on the spectra of similar
system, ~6.8-7.2 ppm), . .
) structures like 4-ethylanisole
1H NMR Methoxy protons (singlet, ~3.8
and other phenethyl
ppm), Ethyl protons (two o
] derivatives.[8]
triplets, ~2.9 and ~3.7 ppm)
Isothiocyanate carbon (~130
ppm), Aromatic carbons (4
) Inferred from data on related
signals, ~114-159 ppm),
13C NMR methoxybenzene and

Methoxy carbon (~55 ppm),
Ethyl carbons (~35 and ~45

ppm)

isothiocyanate compounds.

IR Spectroscopy

Strong, broad asymmetric -
N=C=S stretch (~2050-2150
cm~1), C-O-C stretches
(~1030-1250 cm™1), Aromatic
C-H and C=C bands

The isothiocyanate stretch is a
highly characteristic and

intense absorption.[9]

Mass Spectrometry

Molecular ion peak (M*) at m/z
= 193. Key fragmentation
patterns would likely involve
the loss of the isothiocyanate

group and benzylic cleavage.

Based on the calculated
molecular weight and common
fragmentation pathways of

similar compounds.

Biological Activity and Potential Applications

Specific biological studies on 1-(2-isothiocyanatoethyl)-4-methoxybenzene are limited.

However, its structural motifs—the phenethyl isothiocyanate backbone and the methoxy-

© 2026 BenchChem. All rights reserved. 6/12

Tech Support


https://www.benchchem.com/product/b104837/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-1-2-isothiocyanatoethyl-4-methoxybenzene
https://pubchem.ncbi.nlm.nih.gov/compound/1-Ethyl-4-methoxybenzene
https://pubchem.ncbi.nlm.nih.gov/compound/4-Methoxybenzyl-isothiocyanate
https://www.benchchem.com/product/b104837/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-1-2-isothiocyanatoethyl-4-methoxybenzene
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b104837?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

substituted aromatic ring—are present in many well-studied bioactive molecules.

Isothiocyanate Moiety

The isothiocyanate group is a well-known pharmacophore found in numerous natural products,
particularly from cruciferous vegetables. Compounds containing this group, such as phenethyl
isothiocyanate (PEITC), have demonstrated a wide range of biological activities, including:

» Anti-cancer Properties: Isothiocyanates are known to induce apoptosis and inhibit cell
proliferation in various cancer cell lines.[5][10] They can target multiple cellular pathways
involved in carcinogenesis.[5][10]

» Anti-inflammatory Effects: Many isothiocyanates exhibit anti-inflammatory properties by
modulating key signaling pathways.

» Antioxidant Activity: They can induce the expression of phase Il detoxification enzymes,
thereby protecting cells from oxidative stress.[11]

Methoxybenzene Moiety

The methoxybenzene (anisole) substructure is also prevalent in a vast array of biologically
active compounds, contributing to their pharmacokinetic and pharmacodynamic profiles.
Methoxy groups can influence a molecule's lipophilicity, metabolic stability, and binding
interactions with biological targets.

Potential Applications in Drug Development
Given its structure, 1-(2-isothiocyanatoethyl)-4-methoxybenzene could be investigated for:
o Covalent Inhibitors: The electrophilic isothiocyanate can act as a "warhead" to form covalent

bonds with nucleophilic residues (e.g., cysteine, lysine) in target proteins, leading to
irreversible inhibition.

o Chemical Probes: It could be functionalized to serve as a chemical probe for identifying and
studying the function of specific proteins.

o Lead Compound for Anticancer Drug Discovery: Its structural similarity to known anti-cancer
agents like PEITC makes it a candidate for further investigation and optimization.[5][10]
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Safety and Handling

Detailed, substance-specific safety data for 1-(2-isothiocyanatoethyl)-4-methoxybenzene is

not available. However, based on the known hazards of related isothiocyanates, the following

precautions are strongly advised.

Table 4: General Safety and Handling Recommendations

Aspect

Recommendation

Rationale

Personal Protective Equipment
(PPE)

Wear chemical-resistant
gloves, safety goggles with

side shields, and a lab coat.

Isothiocyanates can be
corrosive and cause skin and
eye irritation or burns.[6][9][12]
[13]

Handle in a well-ventilated

area, preferably in a chemical

Isothiocyanates are often

volatile and can cause

Handling . : : o
fume hood. Avoid inhalation of respiratory irritation.[6][9][12]
vapors. [13]
Store in a tightly sealed
Storage container in a cool, dry place, Isothiocyanates can be
away from moisture and strong  sensitive to moisture and air.[6]
oxidizing agents.[6][12]
In case of skin or eye contact,
flush immediately with copious
amounts of water for at least
15 minutes and seek medical Prompt action is crucial to
First Aid attention. If inhaled, move to mitigate the potential corrosive

fresh air. If ingested, do not
induce vomiting and seek
immediate medical attention.
[12][13]

effects.

Hazard Statements for Structurally Similar Isothiocyanates:[2][9]

o Harmful if swallowed, in contact with skin, or if inhaled.
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Causes severe skin burns and eye damage.

May cause an allergic skin reaction.

May cause allergy or asthma symptoms or breathing difficulties if inhaled.

May cause respiratory irritation.

Conclusion

1-(2-Isothiocyanatoethyl)-4-methoxybenzene is a compound with significant potential in
chemical biology and medicinal chemistry due to its reactive isothiocyanate group and its 4-
methoxyphenethyl scaffold. While direct experimental data is currently sparse, this guide
provides a foundational understanding based on established chemical principles and data from
analogous structures. Further experimental investigation into its synthesis, reactivity, and
biological properties is warranted to fully explore its potential in drug discovery and
development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to 1-(2-
Isothiocyanatoethyl)-4-methoxybenzene]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b104837/docs#an-in-depth-technical-guide-to-1-2-
isothiocyanatoethyl-4-methoxybenzene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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